Cas no 1803975-82-7 (3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile)
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H7F3N2O2/c1-15-7-2-3-8(16-9(10,11)12)14-6(7)4-5-13/h2-3H,4H2,1H3
- InChI Key: QQFNOFOFXQXPJG-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=C(C(CC#N)=N1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- XLogP3: 2
- Topological Polar Surface Area: 55.1
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002121-250mg |
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile |
1803975-82-7 | 97% | 250mg |
$673.20 | 2022-04-02 | |
| Alichem | A026002121-500mg |
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile |
1803975-82-7 | 97% | 500mg |
$940.80 | 2022-04-02 | |
| Alichem | A026002121-1g |
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile |
1803975-82-7 | 97% | 1g |
$1,696.80 | 2022-04-02 |
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803975-82-7): An Overview of a Promising Compound in Medicinal Chemistry
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803975-82-7) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, including oncology, neurology, and infectious diseases. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile.
Chemical Structure and Properties
3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile is a heterocyclic compound with a pyridine core substituted with a methoxy group at the 3-position and a trifluoromethoxy group at the 6-position. The acetonitrile moiety is attached to the 2-position of the pyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The methoxy group enhances solubility and stability, while the trifluoromethoxy group confers lipophilicity and metabolic stability. The acetonitrile group contributes to the overall reactivity and can be readily modified for further derivatization.
The molecular formula of 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile is C10H8F3N2O2, with a molecular weight of approximately 241.17 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water.
Synthesis Methods
The synthesis of 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile has been reported using various methodologies, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 3-methoxypyridine, the introduction of the trifluoromethoxy group can be achieved through electrophilic substitution reactions using triflic anhydride or other fluorinating agents. Subsequently, the acetonitrile moiety can be introduced via cyanoethylating agents or through nucleophilic substitution reactions.
A more recent and efficient synthetic route involves the use of palladium-catalyzed cross-coupling reactions. This method allows for the direct introduction of both the trifluoromethoxy and acetonitrile groups onto the pyridine ring in a single step, significantly reducing the number of reaction steps and improving overall yield. The use of environmentally friendly solvents and catalysts further enhances the sustainability and green chemistry aspects of this synthetic approach.
Biological Activities
The biological activities of 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile have been extensively studied in recent years, revealing its potential as a lead compound for drug discovery. One notable application is in oncology, where this compound has shown promising antitumor activity against various cancer cell lines. Studies have demonstrated that 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2.
In addition to its antitumor properties, 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and inhibiting pro-inflammatory cytokines. These findings suggest potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Future Directions
The promising preclinical results have paved the way for further clinical evaluation of 3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile. Several phase I clinical trials are currently underway to assess the safety, tolerability, and pharmacokinetics of this compound in healthy volunteers and patients with specific diseases. Preliminary data from these trials have indicated favorable safety profiles and pharmacokinetic properties, supporting its continued development.
In parallel with clinical trials, ongoing research efforts are focused on optimizing the structure of 3-Meth oxy -6-(trifluorom eth oxy )pyri dine -2-ac et on it r ile strong > through rational drug design approaches. Computational methods such as molecular docking and quantum mechanics calculations are being employed to identify structural modifications that enhance potency, selectivity, and bioavailability. These efforts aim to develop more effective derivatives with improved therapeutic indices.
Conclusion
3-M eth oxy -6-(tr if lu or om eth oxy )pyri dine -2-ac et on it r ile strong > (CAS No. 1803975-82-7) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable properties such as solubility, stability, and reactivity, making it an attractive scaffold for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.
1803975-82-7 (3-Methoxy-6-(trifluoromethoxy)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)